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Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075

Introduction

OTS186935 is a potent and selective inhibitor of the protein methyltransferase SUV39H2
(Suppressor of variegation 3-9 homolog 2) with an IC50 value of 6.49 nM[1][2][3][4]. As a
histone methyltransferase, SUV39H2 plays a crucial role in epigenetic regulation by catalyzing
the trimethylation of histone H3 at lysine 9 (H3K9me3), a mark associated with gene silencing
and chromatin condensation[5]. Inhibition of SUV39H2 by OTS186935 has been shown to
suppress tumor growth in xenograft models and regulate the DNA damage response marker,
phosphorylated H2AX (y-H2AX)[5][6]. These findings make OTS186935 a valuable tool for
research in oncology, epigenetics, and DNA repair pathways.

Proper preparation and storage of OTS186935 hydrochloride stock solutions are critical for
ensuring experimental reproducibility and accuracy. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing high-concentration stock solutions for in vitro use. This
document provides a detailed protocol for the preparation, handling, and storage of
0TS186935 hydrochloride in DMSO.

Physicochemical and Biological Properties

All quantitative data for OTS186935 hydrochloride are summarized in the table below for easy

reference.
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Property

Value

Reference(s)

Molecular Formula

C25H26CINsOz2 - 8/5HCI

[1]

Molecular Weight 522.31 g/mol [1][2][6]

Appearance Light yellow to yellow solid [6]
SUV39H2 (Histone

Target [1][2]
Methyltransferase)

ICso 6.49 nM [2][31[41[6]

Solubility in DMSO

25 mg/mL (47.86 mM)

[6]

Solubility in Water

50 mg/mL (95.73 mM)

[6]

Storage (Solid)

4°C, sealed storage, away

from moisture

[1](6]

Storage (Stock Solution)

-20°C for 1 month; -80°C for 6

months

[1](6]

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of OTS186935

hydrochloride in DMSO. Adjust calculations as needed for different desired concentrations.

Materials

Calibrated analytical balance

Pipettes and sterile filter tips

0TS186935 hydrochloride powder

Sterile microcentrifuge tubes or cryogenic vials

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
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e \ortex mixer
¢ Ultrasonic bath/sonicator
Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Handle OTS186935 hydrochloride powder in a chemical fume hood or a ventilated
enclosure to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for complete safety and handling information.
Procedure

» Equilibration: Before opening, allow the vial of 0TS186935 hydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents moisture
condensation on the compound.

» Calculation: Calculate the required volume of DMSO to add. To prepare a 10 mM stock
solution, use the following formula:

Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Concentration (mol/L)

For example, to prepare a 10 mM stock from 5 mg of OTS186935 hydrochloride (MW =
522.31):

Volume (mL) =[5 mg /522.31 mg/mmol] / 10 mmol/L = 0.9573 mL
Therefore, you will need to add 957.3 uL of DMSO to 5 mg of the compound.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of OTS186935
hydrochloride powder and place it into a sterile tube.

e Dissolution:
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o Add the calculated volume of high-quality, anhydrous DMSO to the tube containing the
powder. Hygroscopic or old DMSO can significantly reduce solubility[6].

o Cap the tube securely and vortex thoroughly for 1-2 minutes.

o To ensure complete dissolution, sonicate the solution in an ultrasonic bath for 5-10
minutes[6]. The solution should become clear. Visually inspect for any remaining
particulate matter.

» Aliquoting and Storage:

[¢]

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile cryogenic vials.

[e]

For short-term storage (up to 1 month), store the aliquots at -20°C[1][6].

[e]

For long-term storage (up to 6 months), store the aliquots at -80°C[1][6].

o

Ensure all vials are clearly labeled with the compound name, concentration, solvent, and
date of preparation.
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Caption: Mechanism of OTS186935 action on epigenetic and DNA damage pathways.

Stock Solution Preparation Workflow

Caption: Step-by-step workflow for preparing OTS186935 hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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